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Compound of Interest

Compound Name: Penicitide A

Cat. No.: B12414035

Molecular Formula: C18H3404

Abstract

Penicitide A is a polyketide natural product with the molecular formula C1sH340a4.[1] Isolated
from the marine-derived endophytic fungus Penicillium chrysogenum QEN-24S, this compound
has demonstrated noteworthy biological activities, including moderate cytotoxicity against the
human hepatocellular carcinoma (HepG2) cell line and antifungal properties against the plant
pathogen Alternaria brassicae.[2][3] This technical guide provides a comprehensive overview of
Penicitide A, including its chemical properties, known biological activities, and detailed
experimental protocols for its study. A proposed mechanism of action based on related
polyketide compounds is also discussed. This document is intended for researchers, scientists,
and professionals in the field of drug development and natural product chemistry.

Chemical Properties

Penicitide A is an aliphatic alcohol with a linear structure that terminates in a d-lactone moiety.
[1][4] The molecule contains five stereocenters, three of which are hydroxylated and two are
methylated. Its IUPAC name is (4S,6S)-4-hydroxy-6-[(10R)-10-hydroxy-5,7-
dimethylundecyl]oxan-2-one.
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Property Value Source

Molecular Formula C18H3404 --INVALID-LINK--

Molecular Weight 314.5 g/mol --INVALID-LINK--
(4S,6S)-4-hydroxy-6-

IUPAC Name [(10R)-10-hydroxy-5,7- --INVALID-LINK--
dimethylundecyl]oxan-2-one

_ C--INVALID-LINK--

Canonical SMILES --INVALID-LINK--
01)0">C@HO
INChl=1S/C18H3404/c1-
13(10-14(2)8-9-15(3)19)6-4-5-
7-17-11-16(20)12-18(21)22-

InChl --INVALID-LINK--
17/h13-17,19-20H,4-12H2,1-
3H3/113?,14?,15-,16+,17+/m1/
sl
ATWGXAMVMZHCKK-

InChiKey --INVALID-LINK--
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Biological Activity

Penicitide A has been reported to exhibit moderate cytotoxic and antifungal activities. The

initial study on this compound described these activities qualitatively. To date, specific

guantitative data, such as ICso or Minimum Inhibitory Concentration (MIC) values, have not

been published.

Activity Target Potency Source
Human Hepatocellular

Cytotoxicity Carcinoma (HepG2) Moderate --INVALID-LINK--
cell line

Antifungal Alternaria brassicae Moderate --INVALID-LINK--

Proposed Mechanism of Action
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The precise mechanism of action for Penicitide A has not been experimentally elucidated.
However, based on the known mechanisms of other cytotoxic polyketides, a putative
mechanism can be proposed. Many polyketides exert their anticancer effects by inducing
apoptosis through the modulation of key signaling pathways. Some polyketides have been
shown to inhibit receptor tyrosine kinases (RTKs) such as the human epidermal growth factor
receptor (HER) family, leading to the suppression of downstream pro-survival pathways like
PI3K/AKT.

Below is a hypothetical signaling pathway that could be investigated for Penicitide A's
cytotoxic activity against HepG2 cells.

Cell Membrane Cytoplasm

Click to download full resolution via product page
Hypothetical signaling pathway for Penicitide A.

Experimental Protocols
Total Synthesis of Penicitide A

The first total synthesis of Penicitide A was accomplished through a convergent approach. The
key reactions involved were Horner-Wadsworth-Emmons (HWE) olefination, Evans
methylations, Crimmins acetate aldol reaction, and cross olefin metathesis. This synthetic route
was crucial in establishing the absolute stereochemistry of the molecule.

Below is a simplified workflow for the key stages of Penicitide A synthesis.
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Known Intermediate from D-Aspartic Acid

Horner-Wadsworth-Emmons Olefination Crimmins Acetate Aldol Reaction

Evans Methylation
Synthesis of Fragment A Synthesis of Fragment B (3-lactone)

Cross Olefin Metathesis

Penicitide A

Click to download full resolution via product page

Simplified workflow for the total synthesis of Penicitide A.

In Vitro Cytotoxicity Assay against HepG2 Cells

This protocol is a general guideline for assessing the cytotoxicity of Penicitide A against the
HepG2 cell line.
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Cell Culture: Maintain HepG2 cells in Dulbecco's Modified Eagle Medium (DMEM)
supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 pug/mL
streptomycin at 37°C in a humidified atmosphere with 5% CO-.

Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 5 x 103 to 1 x 104 cells per
well and incubate for 24 hours to allow for cell attachment.

Compound Treatment: Prepare serial dilutions of Penicitide A in the culture medium.
Replace the medium in the wells with the medium containing different concentrations of
Penicitide A. Include a vehicle control (e.g., DMSO) and a positive control (e.g.,
doxorubicin).

Incubation: Incubate the plates for 48 to 72 hours.

Viability Assay: Assess cell viability using a standard method such as the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or a CellTiter-Glo®
Luminescent Cell Viability Assay.

Data Analysis: Measure the absorbance or luminescence and calculate the percentage of
cell viability relative to the vehicle control. Determine the I1Cso value by plotting the
percentage of viability against the log of the compound concentration and fitting the data to a
dose-response curve.

In Vitro Antifungal Assay against Alternaria brassicae

This protocol provides a general method for evaluating the antifungal activity of Penicitide A.

e Fungal Culture: Grow Alternaria brassicae on Potato Dextrose Agar (PDA) plates at 25-28°C
until sufficient mycelial growth or sporulation is observed.

o Assay Preparation (Poisoned Food Technique):
o Prepare PDA medium and autoclave.

o While the medium is still molten (around 45-50°C), add Penicitide A (dissolved in a
suitable solvent like DMSO) to achieve a range of final concentrations.
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o Pour the amended PDA into sterile Petri dishes and allow them to solidify. A control plate
containing the solvent at the same concentration should also be prepared.

 Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from the edge of an actively growing
A. brassicae culture onto the center of the PDA plates.

 Incubation: Incubate the plates at 25-28°C for 5-7 days, or until the mycelial growth in the
control plate has reached the edge of the plate.

o Data Collection and Analysis: Measure the diameter of the fungal colony in two
perpendicular directions for each plate. Calculate the percentage of mycelial growth
inhibition using the following formula:

o % Inhibition = [(dc - dt) / dc] x 100

o Where 'dc' is the average diameter of the fungal colony in the control plate and 'dt' is the
average diameter of the fungal colony in the treatment plate.

o The Minimum Inhibitory Concentration (MIC) can be determined as the lowest
concentration of Penicitide A that causes a significant inhibition of fungal growth.

Conclusion

Penicitide A, a polyketide from a marine-derived fungus, presents an interesting scaffold for
further investigation in drug discovery. Its moderate cytotoxic and antifungal activities warrant
more in-depth studies to quantify its potency and elucidate its mechanism of action. The
synthetic route to Penicitide A opens up possibilities for the generation of analogues for
structure-activity relationship (SAR) studies, which could lead to the development of more
potent and selective therapeutic agents. Future research should focus on obtaining quantitative
biological data and exploring the specific molecular targets of Penicitide A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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